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Compound of Interest

Compound Name: Ribose-5-phosphate
CAS No.: 3615-55-2
Cat. No.: B1218738
Get Quote
. J

Part 1: Executive Safety Assessment

Status:Low Hazard / Non-Regulated (GHS) Immediate Action: Standard Laboratory Practice
(SLP) Required.

Ribose-5-phosphate (R5P) is a physiological intermediate of the Pentose Phosphate
Pathway.[1] While generally classified as non-hazardous under GHS standards (no H-
statements), it is a bioactive organic phosphate. The primary operational risks are sample
degradation (hydrolysis) and nuisance dust generation, rather than acute toxicity to the handler.

The "Stop and Read" Directive:

e Do not treat this as "just sugar.” It is a metabolic substrate; contamination from your skin
(nucleases/proteases) is as dangerous to your data as the chemical is to you.

« Inhalation Risk: Prolonged inhalation of fine organic dusts can cause sensitization.
Respiratory protection is required during weighing.
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Part 2: The Barrier Strategy (PPE Selection)

As a Senior Application Scientist, | recommend a "Purity-First" PPE approach. We protect the
scientist from irritation and the sample from biological contamination.

Hand Protection: The "Double-Don" Protocol

R5P is highly susceptible to degradation by enzymes found on human skin.

o Material: Nitrile (0.11 mm minimum thickness). Latex is discouraged due to potential
allergenicity and lower chemical resistance.

e Protocol:
o Quter Pair: Change immediately if touched by other reagents or after weighing.
o Inner Pair: Acts as the sterile barrier for the sample.

o Why? R5P is often used in sensitive enzymatic assays. Skin contact introduces
RNases/DNases that can ruin downstream applications.

Respiratory & Eye Protection[2]

e Solids (Powder): N95 (US) or P1/P2 (EU) particulate respirator. R5P is a fine powder; static
electricity often causes it to "fly" during weighing.

 Liquids (Solution): Standard safety glasses with side shields.[2] Splash goggles are
necessary only if mixing with strong acids/bases (uncommon for R5P).

Body Protection

o Standard Lab Coat: Must be buttoned to the neck to prevent street-clothes fibers from
contaminating the weighing area.

Decision Matrix: PPE Selection
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Handling Task

Physical State?

Solid (Powder) Aqueous Solution

Safety Glasses
(Side Shields)
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(Respirator (N95/P1) Standard Nitrile

Nitrile Gloves
+ Safety Glasses (Anti-static preferred)

Figure 1: PPE Decision Matrix based on physical state. Note the heightened requirement for
respiratory protection during powder handling due to dust inhalation risks.

Part 3: Operational Workflow & Handling
Step 1: Storage & Stability

R5P is hygroscopic (water-loving) and hydrolytically unstable over time.
e Temperature: Store at -20°C.

e Environment: Desiccated environment is critical. Moisture absorption leads to hydrolysis,
breaking the phosphate ester bond.

o Container: Tightly sealed amber glass or high-quality plastic (HDPE) to prevent light
degradation (minor risk) and moisture entry (major risk).

Step 2: Weighing Protocol (The Critical Step)

o The Problem: R5P powder is prone to static charge. It will cling to spatulas and weigh boats.
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e The Fix: Use an anti-static gun or strictly use anti-static weigh boats.
e Technique:

o Allow the bottle to equilibrate to room temperature before opening (prevents condensation
inside the bottle).

o Weigh quickly.

o Re-seal immediately with Parafilm under the cap if storing long-term.

Step 3: Solubilization

R5P is highly soluble in water (>50 mg/mL).
» Solvent: Nuclease-free water (if used for biological assays).

e pH Note: The disodium salt yields a slightly alkaline solution. If using the free acid, the pH
will be low and may require buffering (e.g., Tris or HEPES) to prevent acid-catalyzed
hydrolysis.

« Filtration: Sterile filter (0.22 um) immediately after dissolution. Do not autoclave R5P
solutions; heat will destroy the molecule.

Part 4: Emergency Response & Disposal[2]

Although non-hazardous, environmental stewardship is required.[3][4]

Spill Response Plan

o Solid Spill: Do not sweep dry dust (creates aerosols). Cover with damp paper towels to wet
the powder, then wipe up.

 Liquid Spill: Absorb with standard lab spill pads. Clean surface with 70% ethanol to remove
sticky sugar residues.

Disposal Data Table
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Waste Type Classification Disposal Method Rationale
) ) ) Prevents drain
_ Non-Hazardous Incineration (Solid _
Solid Waste ) ) clogging; standard
Organic Chemical Waste) GLP

Only if permitted by

] local EHS. Sugar
) Drain flush (w/ excess
Aqueous Solution Non-Hazardous phosphates can
water)* )
promote bacterial

growth in plumbing.

Standard protocol if

Contaminated Sharps Biohazard/Sharps Sharps Container o ]
used with biologicals.

Part 5: Scientific Context (Why this matters)

Understanding the role of R5P validates the need for careful handling. It is the central hub of
the Pentose Phosphate Pathway (PPP).

Mechanism: R5P is the precursor for PRPP (Phosphoribosyl pyrophosphate), which is the
backbone for all nucleotide synthesis (DNA/RNA) and histidine synthesis. If your R5P degrades
(hydrolysis of the phosphate group), your downstream enzymatic assays (e.g., measuring
PRPP synthetase activity) will fail because the substrate concentration is lower than calculated.

Oxidative Phase Isomerization Ribose-5-Phosphate PRPP Synthetase DNA/RNA/ ATP

Glucose-6-Phosphate Ribulose-8-Phosphate (Target Analyte) (Nucleotide Precursor)

Click to download full resolution via product page

Figure 2: The central role of Ribose-5-phosphate in nucleotide biosynthesis.[1] Degradation of
RSP directly halts the production of PRPP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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